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For Researchers, Scientists, and Drug Development Professionals

Introduction

Eicosanal (CAS 2400-66-0), also known as icosanal or arachidic aldehyde, is a 20-carbon
saturated fatty aldehyde. As a long-chain aliphatic aldehyde, it serves as a precursor in the
synthesis of various organic compounds and has been identified in several natural sources,
including plant essential oils.[1] Its potential biological activities, including antimicrobial and
insecticidal properties, have garnered interest within the scientific community. This technical
guide provides a comprehensive overview of the chemical and physical properties, synthesis,
analytical methods, and known biological significance of Eicosanal, with a focus on presenting
data and protocols relevant to research and development.

Chemical and Physical Properties

Eicosanal is a waxy solid at room temperature with a characteristic fatty odor.[2] It is insoluble
in water but soluble in organic solvents.[2] A summary of its key chemical and physical
properties is presented below.
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Property Value Reference(s)
Chemical Formula C20H400 [2][3]
Molecular Weight 296.53 g/mol [2][3]
CAS Number 2400-66-0 [2][3]
Appearance White to light yellow powder or

crystals
Melting Point 49.0t0 53.0 °C
Boiling Point 3425+ 5.0 °C at 760 mmHg [4]
Density 0.8 £0.1 g/cm3 [4]

- Insoluble in water; Soluble in
Solubility ] [2]
organic solvents

FWBUWJHWAKTPHI-
InChl Key [2][3]
UHFFFAOYSA-N
CCccceecececececececececececce
SMILES c=o0 [4]

Table 1: Chemical and Physical Properties of Eicosanal

Synthesis

The synthesis of Eicosanal typically involves the oxidation of the corresponding primary
alcohol, 1-eicosanol. While various oxidizing agents can be employed for this transformation, a
common and effective method is Swern oxidation or the use of pyridinium chlorochromate
(PCO).

Experimental Protocol: Oxidation of 1-Eicosanol to
Eicosanal

This protocol describes a general procedure for the oxidation of 1-eicosanol to Eicosanal using
pyridinium chlorochromate (PCC).
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Materials:

1-Eicosanol (CAS 629-96-9)

Pyridinium chlorochromate (PCC)

Dichloromethane (DCM), anhydrous

Silica gel

Celatom® or Celite®

Hexane

Ethyl acetate

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Glass column for chromatography

Procedure:

In a clean, dry round-bottom flask, dissolve 1-eicosanol in anhydrous dichloromethane

(DCM) under an inert atmosphere (e.g., nitrogen or argon).

In a separate flask, prepare a slurry of pyridinium chlorochromate (PCC) in anhydrous DCM.

For every 1 equivalent of the alcohol, use approximately 1.5 equivalents of PCC.

Slowly add the PCC slurry to the solution of 1-eicosanol at room temperature with vigorous

stirring.

Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically

complete within 2-4 hours.
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» Upon completion, dilute the reaction mixture with diethyl ether and filter it through a pad of
silica gel and Celatom® to remove the chromium salts.

e Wash the filter cake thoroughly with diethyl ether.

o Combine the organic filtrates and concentrate them under reduced pressure using a rotary
evaporator.

» Purify the resulting crude product by column chromatography on silica gel, using a hexane-
ethyl acetate gradient as the eluent, to afford pure Eicosanal.

o Characterize the final product by spectroscopic methods (NMR, IR, and MS).

Workflow for the Synthesis of Eicosanal:

Preparation

Prepare PCC slurry in DCM Reaction Work-up Purification & Analysis
;4Gdd PCC to alcohol SolutioHMonilor by TLC)HG)Hule and FlIteDﬂ(Concemrate}-\—l{Column Chroma!ographa—»(charactenza!ion (NMR, MSD

A
[ . . . ]7 &
Dissolve 1-Eicosanol in DCM

Data Analysis

Identification & Quantification

Sample Preparation GC Separation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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